2-(4-chlorophenyl)-5-(3,4-dimethoxyphenyl)-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one

• IUPAC Name: 2-(4-chlorophenyl)-5-(3,4-dimethoxyphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• InChI: InChI=1S/C19H16ClN3O3S/c1-25-14-8-5-12(9-15(14)26-2)16-10-17(24)23-19(27-16)21-18(22-23)11-3-6-13(20)7-4-11/h3-9,16H,10H2,1-2H3
• InChI Key: BWHNWJMNZJUDSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N3C(=NC(=N3)C4=CC=C(C=C4)Cl)S2)OC
• Molecular Formula: C19H16ClN3O3S
• Molecular Weight: 401.9 g/mol
• CAS No.: 620570-79-8

Description

2-(4-chlorophenyl)-5-(3,4-dimethoxyphenyl)-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one is a useful research compound. Its molecular formula is C19H16ClN3O3S and its molecular weight is 401.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds within the triazolothiadiazine and related families have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis of new 1,3,4-thiadiazoles and 1,3,4-thiadiazines containing the 1,2,4-Triazolo nucleus has shown that some of these compounds exhibit significant inhibition of bacterial and fungal growth, comparable to standard drugs (Purohit et al., 2011).

Antioxidant Properties

Further research into the antioxidant abilities of certain derivatives has revealed that compounds like 4-(((6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)methoxy)methyl)-2,6-dimethoxyphenol show significant antioxidant ability in DPPH and FRAP assays, highlighting their potential for therapeutic use due to their high antioxidant capacities (Shakir et al., 2017).

Structural and Vibrational Spectroscopy Studies

Compounds closely related to the specified chemical have also been the subject of structural and vibrational spectroscopy studies. For example, the vibrational spectroscopic (FT-IR, FT-Raman) analysis and quantum mechanical study of 4-(2-chlorophenyl)-2-ethyl-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine have been conducted to interpret and predict vibrational spectra, which is crucial for understanding the molecular structure and properties of such compounds (Kuruvilla et al., 2018).

Anticancer Activities

The search for new anticancer agents has led to the synthesis of novel triazolothiadiazoles with targeted activity against specific cancer cell lines. For instance, a series of compounds have been designed to inhibit the anti-apoptotic Bcl-2 protein, showing selective sub-micromolar IC50 growth-inhibitory activity against Bcl-2-expressing human cancer cell lines (Hamdy et al., 2021).